Cas no 62290-39-5 (Benzoic acid, 4-[(4-nitrophenyl)methoxy]-)
62290-39-5 structure
Product Name:Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
CAS No:62290-39-5
MF:C14H11NO5
MW:273.240844011307
CID:450642
PubChem ID:8706969
Update Time:2025-04-19
Benzoic acid, 4-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
- 4-[(4-nitrophenyl)methoxy]benzoic acid
- AKOS000159159
- 62290-39-5
- DTXSID60429213
-
- Inchi: 1S/C14H11NO5/c16-14(17)11-3-7-13(8-4-11)20-9-10-1-5-12(6-2-10)15(18)19/h1-8H,9H2,(H,16,17)
- InChI Key: AKXIWSFRIDPDMF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.06373
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 89.67
Benzoic acid, 4-[(4-nitrophenyl)methoxy]- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
62290-39-5 (Benzoic acid, 4-[(4-nitrophenyl)methoxy]-) Related Products
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